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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B10768382 Get Quote

SR2640 Hydrochloride Technical Support Center
Welcome to the technical support center for SR2640 hydrochloride. This resource is designed

for researchers, scientists, and drug development professionals, providing detailed guidance

on the reconstitution, experimental use, and troubleshooting of this potent leukotriene D4/E4

receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is SR2640 hydrochloride and what is its primary mechanism of action?

A1: SR2640 hydrochloride is a potent and selective competitive antagonist of the cysteinyl

leukotriene receptors, CysLT1 and CysLT2.[1][2][3] By blocking these receptors, it inhibits the

biological effects of leukotrienes D4 (LTD4) and E4 (LTE4), which are key mediators in

inflammatory pathways.[1][2][3] Its action helps to prevent processes such as

bronchoconstriction and inflammation.

Q2: What is the recommended solvent for reconstituting SR2640 hydrochloride?

A2: SR2640 hydrochloride is soluble in dimethyl sulfoxide (DMSO).[4][5][6] It is reported to be

soluble in DMSO up to 50 mM or 81 mg/mL.[4][6] It is insoluble in water and ethanol.[6]

Q3: How should I prepare a stock solution of SR2640 hydrochloride?
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A3: To prepare a stock solution, dissolve the SR2640 hydrochloride powder in high-quality,

anhydrous DMSO. For example, to make a 10 mM stock solution, dissolve 4.07 mg of SR2640
hydrochloride (Molecular Weight: 406.87 g/mol ) in 1 mL of DMSO. Ensure the powder is

completely dissolved by vortexing. Gentle warming to 37°C or brief sonication can aid

dissolution if necessary.

Q4: What is the recommended final concentration of DMSO in my cell culture experiments?

A4: It is crucial to keep the final concentration of DMSO in your cell culture medium as low as

possible to avoid solvent-induced cytotoxicity. A final DMSO concentration of less than 0.5% is

generally recommended, with 0.1% or lower being ideal for most cell lines to minimize off-target

effects.[7] Always include a vehicle control (media with the same final concentration of DMSO

without the compound) in your experiments.

Q5: How should I store SR2640 hydrochloride powder and its stock solution?

A5: The powdered form of SR2640 hydrochloride should be stored desiccated at room

temperature or at -20°C for long-term storage (up to 3 years).[4][5][7] Once reconstituted in

DMSO, the stock solution should be stored at -20°C or -80°C.[5][7] It is advisable to aliquot the

stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Data Presentation
Table 1: Chemical and Physical Properties of SR2640 Hydrochloride

Property Value Reference(s)

Molecular Weight 406.87 g/mol [2][4][7]

Formula C₂₃H₁₈N₂O₃・HCl [2][4]

Purity ≥99% [2][4]

CAS Number 146662-42-2 [2][4][7]

Appearance Solid powder [7]

Table 2: Solubility of SR2640 Hydrochloride
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Solvent Solubility Reference(s)

DMSO Soluble to 50 mM [4][5]

DMSO 81 mg/mL (199.08 mM) [3][6]

Water Insoluble [3][6]

Ethanol Insoluble [3][6]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Reference(s)

Powder
Room Temperature

(desiccated)
Short-term [2][4]

Powder -20°C Up to 3 years [5][7]

In DMSO -20°C or -80°C Up to 1 year [5][7]

Experimental Protocols
Protocol 1: Reconstitution of SR2640 Hydrochloride to a
10 mM Stock Solution
Objective: To prepare a high-concentration stock solution of SR2640 hydrochloride for use in

in vitro experiments.

Materials:

SR2640 hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

Calculate the required mass of SR2640 hydrochloride. For a 10 mM stock solution in 1 mL

of DMSO, you will need:

Mass (g) = 10 mmol/L * 0.001 L * 406.87 g/mol = 0.0040687 g = 4.07 mg

Weigh out 4.07 mg of SR2640 hydrochloride powder and place it in a sterile

microcentrifuge tube.

Add 1 mL of anhydrous, sterile DMSO to the tube.

Vortex the tube thoroughly until the powder is completely dissolved. If necessary, gently

warm the solution to 37°C for 5-10 minutes or sonicate briefly to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: General Protocol for In Vitro Cell-Based
Assay
Objective: To treat cultured cells with SR2640 hydrochloride to assess its effect on a specific

biological response (e.g., inhibition of LTD4-induced calcium mobilization).

Materials:

Cultured cells (e.g., human neutrophils, smooth muscle cells)

Complete cell culture medium

10 mM SR2640 hydrochloride stock solution in DMSO

LTD4 (or other agonist)
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Phosphate-buffered saline (PBS)

Assay-specific reagents (e.g., calcium indicator dye)

Sterile multi-well plates

Procedure:

Cell Seeding: Seed your cells in a multi-well plate at the desired density and allow them to

adhere and grow overnight, or as required by your specific cell type.

Preparation of Working Solution:

Thaw an aliquot of the 10 mM SR2640 hydrochloride stock solution at room temperature.

Pre-warm your complete cell culture medium to 37°C.

Prepare an intermediate dilution of the stock solution in pre-warmed medium if necessary.

For example, to achieve a final concentration of 1 µM, you can perform a serial dilution.

Add the appropriate volume of the stock or intermediate solution to the pre-warmed

medium while gently swirling to ensure rapid and even mixing. The final DMSO

concentration should be kept below 0.1%.

Treatment:

Remove the old medium from the cells.

Add the freshly prepared medium containing the desired final concentration of SR2640
hydrochloride to the cells.

Include a vehicle control group treated with medium containing the same final

concentration of DMSO.

Incubate the cells for the desired pre-treatment time (e.g., 30 minutes to 1 hour).

Agonist Stimulation:
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After the pre-treatment period, add the agonist (e.g., LTD4) to the wells at the desired final

concentration.

Data Acquisition:

Measure the cellular response using your specific assay system (e.g., fluorescence plate

reader for calcium flux).

Data Analysis:

Analyze the data according to your experimental design, comparing the response in

SR2640 hydrochloride-treated cells to the vehicle control.

Troubleshooting Guide
Issue 1: SR2640 Hydrochloride Precipitates Upon Dilution in Aqueous Media

Possible Cause: The compound is "crashing out" of solution due to its hydrophobic nature

when the DMSO concentration is rapidly diluted in the aqueous cell culture medium.

Solutions:

Pre-warm the medium: Always use cell culture medium that has been pre-warmed to

37°C.

Add dropwise while mixing: Add the DMSO stock solution slowly and dropwise to the

medium while gently vortexing or swirling the tube to ensure rapid dispersion.

Use serial dilutions: Instead of a single large dilution, perform a series of smaller, stepwise

dilutions in pre-warmed medium.

Lower the final concentration: The desired final concentration of SR2640 hydrochloride
may be above its aqueous solubility limit. Try using a lower final concentration.

Issue 2: Unexpected Cytotoxicity or Off-Target Effects in Control Cells

Possible Cause: The final concentration of DMSO in the cell culture medium is too high for

your specific cell line.
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Solutions:

Verify DMSO concentration: Double-check your calculations to ensure the final DMSO

concentration is at or below the recommended limit (ideally ≤0.1%).

Run a DMSO toxicity curve: For sensitive or new cell lines, perform a dose-response

experiment with DMSO alone to determine the maximum tolerated concentration.

Use high-quality DMSO: Ensure you are using a sterile, cell culture-grade DMSO, as

impurities in lower-grade solvents can be toxic to cells.

Issue 3: Inconsistent or No Biological Effect of SR2640 Hydrochloride

Possible Cause 1: The compound has degraded due to improper storage or handling.

Solution:

Ensure the powder and stock solutions have been stored correctly at the recommended

temperatures and protected from light and moisture.

Avoid repeated freeze-thaw cycles of the stock solution by using single-use aliquots.

Possible Cause 2: The experimental conditions are not optimal for observing the antagonist

effect.

Solution:

Optimize pre-incubation time: The time cells are exposed to SR2640 hydrochloride
before adding the agonist may need to be optimized.

Check agonist concentration: Ensure the concentration of the agonist (e.g., LTD4) is

appropriate to elicit a measurable response that can be inhibited.

Verify cell responsiveness: Confirm that your cell line expresses the target receptors

(CysLT1/CysLT2) and responds to the agonist in the absence of the antagonist.

Visualizations
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Experimental Workflow for SR2640 Hydrochloride Reconstitution and Use
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Caption: Workflow for preparing and using SR2640 hydrochloride in cell culture.
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Leukotriene D4 Signaling Pathway and SR2640 Hydrochloride Inhibition
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Caption: LTD4 signaling and the inhibitory action of SR2640 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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